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Compound of Interest

Compound Name: Lewisite 2

CAS No.: 40334-69-8

Cat. No.: B15723159

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Lewisite 2 is a highly toxic chemical warfare agent.[1] The information provided

herein is intended for trained professionals in controlled laboratory settings and is not a

substitute for comprehensive training, institutional safety protocols, and adherence to all

applicable regulations. All work with Lewisite 2 must be conducted in a designated facility

equipped for handling highly hazardous chemical agents.

Introduction
Lewisite 2 (L-2) is an organoarsenic compound and a potent vesicant (blister agent).[1] It is

typically found as a component of "Lewisite," a mixture that also includes Lewisite 1 (L-1) and

Lewisite 3 (L-3).[1][2] Due to its extreme toxicity and immediate damaging effects on the skin,

eyes, and respiratory tract, stringent safety protocols are imperative for its handling and

disposal.[1][3][4] These notes provide a detailed protocol for the safe management of Lewisite
2 in a research environment.
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A summary of the key physical and chemical properties of Lewisite 2 is presented in Table 1.

This data is crucial for understanding its behavior under experimental conditions and for

developing appropriate safety measures.

Table 1: Physical and Chemical Properties of Lewisite 2

Property Value Reference(s)

Chemical Name
Bis[(E)-2-chloroethen-1-

yl]arsinous chloride
[1]

Synonyms
Dichlorovinylarsine chloride, L-

2
[1][5]

CAS Number 50361-06-3 [1]

Molecular Formula C4H4AsCl3 [1][6]

Molar Mass 233.35 g/mol [1][6]

Appearance

Oily, colorless liquid when

pure; impure samples can be

yellow to brown-black.

[2][3]

Odor Geranium-like [2][3]

Solubility

Low solubility in water; soluble

in common organic solvents,

alcohols, gasoline, oils, and

fats.

[3]

Vapor Density 7.1 (air = 1) [3]

Reactivity

Hydrolyzes in the presence of

water to form toxic and

vesicant compounds.[3][7]

Reacts with metals to form

flammable hydrogen gas.[2]
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Lewisite 2 is a powerful irritant and blistering agent that poses a severe and immediate threat

to human health.[1][4] Exposure can occur through inhalation, skin contact, eye contact, and

ingestion.[3][4]

Table 2: Health Hazards of Lewisite 2
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Route of Exposure Effects Reference(s)

Inhalation

Immediate burning pain and

irritation of the respiratory tract,

nosebleed, laryngitis,

coughing, and difficulty

breathing.[1] Severe exposure

can lead to fatal pulmonary

edema and chronic respiratory

disease.[1][2]

Skin Contact

Immediate stinging and

burning pain.[2] Rapid

absorption through the skin,

followed by redness and the

formation of large, fluid-filled

blisters within hours.[2][4]

Systemic arsenic poisoning

can occur, leading to "Lewisite

shock" (refractory hypotension)

due to capillary damage and

fluid loss.[1][2][8]

Eye Contact

The eyes are the most

sensitive organ to Lewisite

vapors.[3] Immediate and

severe pain, irritation, swelling,

and potential for permanent

corneal damage and

blindness.[2][9]

Ingestion

Severe pain, nausea, vomiting,

and tissue damage in the

gastrointestinal tract.[1][2]
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All work with Lewisite 2 must be conducted within a certified and restricted-access laboratory,

inside a functioning chemical fume hood or other appropriate containment device. A regulated,

marked area should be established where Lewisite is handled, used, or stored.[10]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory. The minimum requirement for handling any

quantity of Lewisite 2 is Level A protection.[3][4]

Table 3: Mandatory Personal Protective Equipment (PPE)

PPE Component Specification Rationale Reference(s)

Respiratory Protection

NIOSH-certified

Chemical, Biological,

Radiological, Nuclear

(CBRN) Self-

Contained Breathing

Apparatus (SCBA)

with a full facepiece,

operated in a

pressure-demand or

other positive-

pressure mode.

Provides the highest

level of respiratory

protection against

highly toxic vapors.

[3][4][11]

Body Protection

Fully encapsulating,

chemical-resistant suit

(Level A).

Protects against skin

contact with liquid and

vapor. Lewisite can

penetrate ordinary

clothing and even

rubber gloves.

[2][11][12]

Gloves

Inner and outer

chemical-resistant

gloves.

Provides a double

barrier against skin

contact.

[11][13]

Footwear

Chemical-resistant

steel-toed boots with

shanks.

Protects feet from

spills and physical

hazards.

[11][13]
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General Handling Procedures
Training: All personnel must receive comprehensive training on the hazards of Lewisite 2,

safe handling procedures, emergency response, and decontamination protocols before

being authorized to work with the agent.[10]

Restricted Access: Access to the laboratory where Lewisite 2 is handled must be strictly

controlled and limited to authorized personnel.

Containment: All manipulations of Lewisite 2 must be performed within a certified chemical

fume hood or glovebox.

Buddy System: Never work alone when handling Lewisite 2. A second authorized and

equipped person must be present as a safety observer.

Transport: When transporting Lewisite 2 within the facility, it must be in a sealed, double-

contained, and shatterproof container.

Waste: All contaminated materials (e.g., pipette tips, gloves, labware) must be considered

hazardous waste and disposed of according to the protocol in Section 6.0.

Decontamination and Emergency Response
Rapid decontamination is critical to mitigating injury from Lewisite 2 exposure.[3][4]

Personnel Decontamination
Immediate Action: Immediately remove the individual from the source of exposure.[3] If the

release was indoors, evacuate the building.[14] If outdoors, move to the highest ground

possible as Lewisite vapor is heavier than air.[14]

Clothing Removal: Quickly remove all contaminated clothing. Clothing that must be pulled

over the head should be cut off.[14] Seal the contaminated clothing in a labeled, vapor-tight

plastic bag, and then double-bag it.[14]

Skin Decontamination: As quickly as possible, wash the affected skin with large amounts of

soap and water.[14][15] Be careful not to break the skin.[3] Reactive Skin Decontamination

Lotion (RSDL) may also be effective.[3]
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Eye Decontamination: If eyes are exposed, rinse with copious amounts of plain water for at

least 15 minutes.[3][14]

Medical Attention: Seek immediate professional medical attention.[3][14] Inform medical

personnel of the nature of the chemical exposure.

Antidote: The antidote Dimercaprol (British Anti-Lewisite, BAL) may be administered by

medical professionals in a hospital setting to treat systemic arsenic poisoning.[3][4] It does

not prevent local skin or eye damage.[3][4]

Spill Decontamination
Evacuate: Evacuate all non-essential personnel from the area.

Containment: If safe to do so, contain the spill using appropriate absorbent materials (e.g.,

mineral-based or clay-based absorbents).[16] Avoid methods that will cause splashing.[4]

Neutralization: Decontaminate the spill area using an appropriate neutralizing solution.

Effective decontaminants include:

Household bleach (sodium hypochlorite solution).[2]

3% Hydrogen peroxide solution.[17]

Commercially available decontaminants such as EasyDECON® DF200.[17]

Residue Management: All materials used for cleanup, as well as the neutralized residue,

must be collected and disposed of as hazardous waste.[3] Decontamination wash water will

contain toxic arsenic and must not be released into the environment.[3][4]

Disposal Protocol
The disposal of Lewisite 2 and all contaminated materials must be handled by trained

hazardous waste professionals in accordance with all local, state, and federal regulations. The

Chemical Weapons Convention prohibits the dumping of chemical weapons in water, land

burial, or open-pit burning.[18]
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Neutralization: Whenever possible, Lewisite 2 should be chemically neutralized before

disposal. Alkaline hydrolysis is an effective method, breaking it down into acetylene and

trisodium arsenate.[2][4]

Waste Collection: All contaminated items (PPE, labware, cleaning materials) must be

collected in designated, sealed, and clearly labeled hazardous waste containers.

Final Disposal: The sealed hazardous waste containers must be transferred to a licensed

hazardous waste disposal facility that is equipped to handle chemical warfare agents.[18]

Workflow and Pathway Diagrams
The following diagrams illustrate the critical workflows for safely managing Lewisite 2.
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Caption: Workflow for Safe Handling and Disposal of Lewisite 2.
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Caption: Emergency Response Pathway for Personnel Exposure to Lewisite 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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